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Compound of Interest

Compound Name: Hexaethylbenzene

Cat. No.: B1594043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available safety and hazard

information for hexaethylbenzene (CAS No. 604-88-6). It is intended for use by qualified

professionals in research and development. A critical finding of the literature review is the

significant lack of comprehensive, experimentally derived safety data for this specific

compound. Much of the detailed toxicological and hazard information readily available is for the

related compound, hexamethylbenzene, and should not be extrapolated to hexaethylbenzene
without due consideration of the chemical differences. This guide highlights the existing data

and explicitly notes the significant information gaps.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of hexaethylbenzene.

This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₁₈H₃₀ ChemBK

Molecular Weight 246.43 g/mol ChemBK

Appearance White solid PubChem

Melting Point 127-129 °C ChemBK

Boiling Point 298 °C ChemBK

Density 0.8305 g/cm³ ChemBK

Refractive Index 1.4736 ChemBK

Toxicological Data
A thorough review of publicly available literature and safety data repositories reveals a

significant lack of specific toxicological studies on hexaethylbenzene. The table below reflects

this data gap. In the absence of specific data, it should be handled with the caution appropriate

for a novel or under-studied aromatic hydrocarbon.
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Toxicological Endpoint Data

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity (Single Exposure) Data not available

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available

Aspiration Hazard Data not available

Handling, Storage, and Personal Protective
Equipment
Given the lack of specific safety data, a conservative approach to handling, storage, and

personal protective equipment (PPE) is recommended. The following guidelines are based on

general best practices for handling solid, potentially hazardous organic compounds in a

laboratory setting.
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Aspect Recommendation

Handling

- Use in a well-ventilated area, preferably in a

chemical fume hood. - Avoid generating dust. -

Avoid contact with skin, eyes, and clothing. -

Wash hands thoroughly after handling.

Storage

- Store in a tightly sealed container. - Keep in a

cool, dry place away from direct sunlight. - Store

away from incompatible materials such as

strong oxidizing agents.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Chemical safety goggles

or a face shield. - Skin Protection: Chemical-

resistant gloves (e.g., nitrile) and a lab coat. -

Respiratory Protection: If dust is generated and

ventilation is inadequate, a NIOSH-approved

respirator for organic vapors and particulates is

recommended.

Fire and Explosion Hazards
Limited information is available regarding the specific fire and explosion hazards of

hexaethylbenzene. The following table provides general guidance based on its classification

as a solid aromatic hydrocarbon.
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Hazard Information

Flammability Combustible solid.

Flash Point Data not available.

Autoignition Temperature Data not available.

Explosive Limits Data not available.

Suitable Extinguishing Media
Water spray, dry chemical, carbon dioxide, or

foam.

Hazardous Decomposition Products

When heated to decomposition, it may emit

acrid smoke and fumes, including carbon

monoxide and carbon dioxide.[1]

Fire Fighting Procedures
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Chemical Hazard Assessment Workflow
The following diagram illustrates a general workflow for assessing the hazards of a chemical

with limited safety data, such as hexaethylbenzene. This process emphasizes a precautionary

approach, starting with gathering available information and progressively moving towards

making informed decisions on safe handling and risk mitigation.
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Phase 1: Information Gathering

Phase 2: Hazard Identification & Risk Assessment

Phase 3: Control Measures & Documentation

Identify Compound
(Hexaethylbenzene, CAS: 604-88-6)

Search for Specific Safety Data
(SDS, Toxicology Reports)

Analyze Data from Analogous Compounds
(e.g., other Alkylbenzenes)

Identify Data Gaps

Assume Potential Hazards Based on Chemical Class
(Aromatic Hydrocarbon)

Proceed with Caution

Evaluate Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Assess Risks for Planned Experiments

Define Safe Handling Procedures
(Ventilation, PPE)

Implement Controls

Establish Emergency Protocols
(Spill, Exposure)

Document Assessment and Procedures

Click to download full resolution via product page

Workflow for Chemical Hazard Assessment with Limited Data.
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Experimental Protocols:

As this guide is based on a review of existing safety data, no new experiments were

conducted. The information presented is collated from available safety data sheets and

chemical databases. The primary experimental protocol would be a comprehensive literature

search of chemical safety databases such as PubChem, and supplier websites for Safety Data

Sheets. Due to the significant lack of specific experimental safety data for hexaethylbenzene,

no detailed experimental protocols for its hazard evaluation can be provided at this time.

Researchers planning to work with this compound are strongly advised to conduct a thorough

risk assessment and consider commissioning specific toxicological and safety testing if

significant exposure is anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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